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Compound of Interest

Compound Name: Chloropicrin

Cat. No.: B1668804 Get Quote

An in-depth examination of the chemical and biological breakdown of chloropicrin in

agricultural soils, prepared for researchers, scientists, and professionals in drug development.

Chloropicrin (trichloronitromethane, CCl₃NO₂) is a broad-spectrum soil fumigant utilized

globally to control soil-borne pests, including fungi, nematodes, and some insects, ahead of

planting high-value crops.[1] Its efficacy is intrinsically linked to its chemical properties and,

critically, its environmental fate and degradation profile in the soil. Understanding the

mechanisms governing its breakdown is paramount for assessing its environmental impact,

ensuring agricultural sustainability, and minimizing potential risks to non-target organisms and

human health. This technical guide synthesizes the current scientific understanding of

chloropicrin's behavior in the soil environment, with a focus on its degradation pathways,

influencing factors, and the experimental methodologies used for its study.

Chemical and Physical Properties
Chloropicrin is a colorless, volatile liquid with a pungent, tear-gas-like odor.[2] Its relatively

high vapor pressure and low water solubility govern its movement and distribution in the soil

matrix.[1] Upon injection into the soil, chloropicrin rapidly volatilizes and diffuses through the

soil air spaces, where it exerts its pesticidal action.[3]
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Property Value Reference

Molecular Formula CCl₃NO₂ [1]

Molecular Weight 164.38 g/mol [1]

Boiling Point 112 °C [1]

Water Solubility (25 °C) 2 g/L [1]

Vapor Pressure (25 °C) 23.2 mmHg [1]

Henry's Law Constant 0.00251 atm·m³/mol [1]

log Kow 2.09 - 2.38 [2][4]

Soil Adsorption Coefficient

(Koc)
5.29 - 93.59 cm³/g [5]

Degradation of Chloropicrin in Soil
Chloropicrin is considered non-persistent in the soil environment, with a half-life typically

ranging from hours to a few days.[1][6][7] Its degradation is a multifaceted process involving

both biotic and abiotic mechanisms.

Biotic Degradation
Microbial activity is the primary driver of chloropicrin degradation in soil, accounting for an

estimated 68% to 92% of its breakdown.[8][9] A diverse range of soil microorganisms, including

bacteria and fungi, can metabolize chloropicrin.[10][11] Some bacterial genera, such as

Pseudomonas, Rhodanobacter, Sphingomonas, and Bacillus, have been identified as capable

of degrading chloropicrin.[10][11][12] The degradation process often involves a series of

reductive dehalogenation steps.[12][13]

Abiotic Degradation
While microbial degradation is dominant, abiotic processes also contribute to the breakdown of

chloropicrin in soil. These include:
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Hydrolysis: In the absence of sunlight and microorganisms, chloropicrin does not readily

undergo hydrolysis.[5]

Photolysis: Chloropicrin is susceptible to photolysis in both water and air.[4][5] The

photolytic half-life in water is approximately 1.3 to 31.1 hours.[4][14] In the atmosphere, its

half-life can be as short as 8 hours.[4] Photodegradation in soil is generally limited to the

very near-surface layer due to the limited penetration of sunlight.

Degradation Pathways
The degradation of chloropicrin in soil proceeds through a stepwise reduction of the

trichloromethyl group, ultimately leading to the formation of less toxic compounds and

mineralization to carbon dioxide.

Chloropicrin (CCl₃NO₂) Dichloronitromethane (CHCl₂NO₂)Reductive Dechlorination Monochloronitromethane (CH₂ClNO₂)Reductive Dechlorination Nitromethane (CH₃NO₂)Reductive Dechlorination Other Intermediates Carbon Dioxide (CO₂)Mineralization

Click to download full resolution via product page

Caption: Primary degradation pathway of chloropicrin in soil.

In anaerobic aquatic/soil systems, chloropicrin is rapidly converted to nitromethane.[5][14]

The terminal breakdown product in aerobic soil is carbon dioxide.[5][14] Other identified

degradation products include phosgene, nitrosyl chloride, nitrate, and nitrite, particularly from

photolytic degradation.[15][16]

Factors Influencing Degradation
The rate of chloropicrin degradation in soil is influenced by a combination of soil properties,

environmental conditions, and application practices.

Soil Temperature: Higher soil temperatures generally accelerate the rate of microbial

degradation.[8][9]

Soil Moisture: The effect of soil moisture on chloropicrin degradation appears to be less

pronounced compared to temperature.[8][9] However, very dry conditions may limit microbial

activity and hydrolysis.[17]
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Soil Type and Organic Matter: Soil composition, including texture and organic matter content,

can influence chloropicrin degradation.[18] Organic matter can affect both microbial

populations and the sorption of chloropicrin.

Microbial Population: The presence of a robust and adapted microbial community is crucial

for the rapid biotic degradation of chloropicrin.[8][19]

Application Rate: The application rate of chloropicrin can significantly impact its

degradation rate.[17][18] Higher application rates can lead to a decrease in the degradation

rate, potentially due to toxic effects on the microbial community.[18]

Quantitative Data on Chloropicrin Half-Life in Soil
The half-life of chloropicrin in soil is highly variable, reflecting the influence of the factors

mentioned above.

Soil Type Temperature (°C) Half-life (days) Reference

Sandy Loam - 0.3 - 1 [5]

Sandy Loam - 4.5 [14]

Arlington Sandy Loam 20 1.5 [8]

Carsitas Loamy Sand 20 4.3 [8]

Waukegen Silt Loam 20 0.2 [8]

Not Specified 10 ~6 [19]

Aerobic Soil - 3.7 - 4.5 [4]

Half-life in Sterile vs. Non-Sterile Soil
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Soil Type
Non-Sterile Half-life
(days)

Sterile Half-life
(days)

Reference

Arlington Sandy
Loam

1.5 6.3 [8]

Carsitas Loamy Sand 4.3 13.9 [8]

| Waukegen Silt Loam | 0.2 | 2.7 |[8] |

Experimental Protocols
The study of chloropicrin degradation in soil typically involves laboratory microcosm

experiments and field dissipation studies.

Laboratory Microcosm Study Protocol
This protocol outlines a typical laboratory experiment to determine the degradation rate of

chloropicrin in soil.
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Caption: A typical workflow for a laboratory soil degradation study.
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1. Soil Collection and Preparation:

Collect soil samples from the desired location and depth.

Sieve the soil (e.g., through a 2-mm mesh) to remove large debris and ensure homogeneity.

[17]

Characterize the soil for key properties such as pH, texture (sand, silt, clay content), and

organic matter content.

2. Microcosm Setup:

Weigh a specific amount of soil (e.g., 10-50 g) into individual glass vials or flasks.[17]

Adjust the soil moisture to a predetermined level (e.g., 50-75% of field capacity).

To differentiate between biotic and abiotic degradation, a parallel set of microcosms can be

sterilized by autoclaving.[8]

3. Chloropicrin Application:

Prepare a stock solution of chloropicrin in a suitable solvent (e.g., methanol).

Spike the soil samples with the chloropicrin solution to achieve the desired concentration.

The amount of solvent should be minimal to avoid altering soil conditions.

4. Incubation:

Seal the microcosms to prevent volatilization losses.

Incubate the samples in the dark at a constant temperature.

5. Sampling and Analysis:

At specified time intervals, sacrifice replicate microcosms for analysis.

Extract the chloropicrin from the soil using an appropriate organic solvent (e.g., ethyl

acetate).
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Analyze the concentration of chloropicrin in the extracts using gas chromatography with an

electron capture detector (GC-ECD).[9]

6. Data Analysis:

Plot the concentration of chloropicrin versus time.

Calculate the degradation rate and half-life, typically assuming first-order kinetics.

Field Dissipation Study Protocol
Field studies are essential for understanding chloropicrin's fate under real-world agricultural

conditions.

1. Site Selection and Plot Establishment:

Select a representative field site.

Establish experimental plots of a defined size.

2. Fumigant Application:

Apply chloropicrin using standard agricultural equipment (e.g., shank injection) at a known

rate.[4]

In many studies, the soil surface is covered with a tarp (e.g., polyethylene film) immediately

after application to reduce emissions, mimicking common agricultural practices.[4][8]

3. Soil Sampling:

Collect soil cores from multiple locations and depths within each plot at various time points

after application.

4. Sample Handling and Analysis:

Store and transport soil samples under conditions that minimize further degradation (e.g., on

ice).
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Extract and analyze the soil samples for chloropicrin concentration as described in the

laboratory protocol.

5. Air Sampling (Optional):

To assess volatilization, air samples can be collected at different heights above the treated

field using various air sampling techniques.[20][21]

6. Data Analysis:

Determine the dissipation of chloropicrin in the soil over time and calculate the field

dissipation half-life.

Conclusion
The environmental fate of chloropicrin in soil is characterized by rapid degradation, primarily

driven by microbial activity. The rate of this degradation is influenced by a complex interplay of

soil properties, environmental conditions, and agricultural practices. A thorough understanding

of these processes is critical for the responsible and sustainable use of chloropicrin in

agriculture. The experimental protocols outlined in this guide provide a framework for the

continued investigation and monitoring of chloropicrin's behavior in the soil environment. The

continued development of management practices that enhance degradation and minimize off-

site movement will further ensure the safe and effective use of this important soil fumigant.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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